6-Cyclopropylpyridin-2-amine
Cat. No. B1371983
CAS No.:
857292-66-1
M. Wt: 134.18 g/mol
InChI Key: LIZZJCZQDJRGQO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09353107B2
Procedure details
A solution of 6-cyclopropylpyridin-2-amine (2 g, 14.93 mmol), methanol (25 mL) was added N-bromosuccinimide (2.64 g, 14.93 mmol) portionwise. After stirring at room temperature for 30 minutes, mixture was evaporated and the residue obtained was purified on column (SiO2) using 10% ethyl acetate in hexanes as eluent. This afforded 2.1 gm (68.5% yield) of title compound. 1H NMR (CDCl3, 300 MHz): δ 7.45-7.43 (d, 1H), 6.16-6.13 (d, 1H), 4.30-4.20 (bs, 2H), 2.40-2.30 (m, 1H), 1.00-0.90 (m, 2H), 0.85-0.80 (m, 2H). MS: m/z=215.0 (M+1).
Name
Yield
68.5%
Identifiers
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REACTION_CXSMILES
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[CH:1]1([C:4]2[N:9]=[C:8]([NH2:10])[CH:7]=[CH:6][CH:5]=2)[CH2:3][CH2:2]1.[Br:11]N1C(=O)CCC1=O>CO>[Br:11][C:5]1[CH:6]=[CH:7][C:8]([NH2:10])=[N:9][C:4]=1[CH:1]1[CH2:3][CH2:2]1
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Inputs
Step One
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Name
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|
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Quantity
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2 g
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|
Type
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reactant
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|
Smiles
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C1(CC1)C1=CC=CC(=N1)N
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Name
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|
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Quantity
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2.64 g
|
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Type
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reactant
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Smiles
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BrN1C(CCC1=O)=O
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
|
CO
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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After stirring at room temperature for 30 minutes
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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mixture was evaporated
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CUSTOM
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Type
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CUSTOM
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|
Details
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the residue obtained
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CUSTOM
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Type
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CUSTOM
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|
Details
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was purified on column (SiO2)
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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|
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Type
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product
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|
Smiles
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BrC=1C=CC(=NC1C1CC1)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.1 g | |
| YIELD: PERCENTYIELD | 68.5% | |
| YIELD: CALCULATEDPERCENTYIELD | 66% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
